(4-Chlorophenyl)[3-({[3-(trifluoromethyl)phenyl]sulfinyl}methyl)-1-benzofuran-2-yl]methanone

• IUPAC Name: (4-chlorophenyl)-[3-[[3-(trifluoromethyl)phenyl]sulfinylmethyl]-1-benzofuran-2-yl]methanone
• InChI: InChI=1S/C23H14ClF3O3S/c24-16-10-8-14(9-11-16)21(28)22-19(18-6-1-2-7-20(18)30-22)13-31(29)17-5-3-4-15(12-17)23(25,26)27/h1-12H,13H2
• InChI Key: GPTLGDRDSYWOFX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(O2)C(=O)C3=CC=C(C=C3)Cl)CS(=O)C4=CC=CC(=C4)C(F)(F)F
• Molecular Formula: C23H14ClF3O3S
• Molecular Weight: 462.9 g/mol
• CAS No.: 338411-52-2

Description

The compound (4-Chlorophenyl)[3-({[3-(trifluoromethyl)phenyl]sulfinyl}methyl)-1-benzofuran-2-yl]methanone is a complex organic molecule. It contains a trifluoromethyl group, which is a functional group with the formula -CF3. The trifluoromethyl group is often used in pharmaceuticals and drugs.

Scientific Research Applications

Synthesis and Structural Properties

• Synthesis and Biological Activities : A study by Wang et al. (2015) discusses the synthesis of novel N-phenylpyrazolyl aryl methanones derivatives, including compounds with a structure related to (4-Chlorophenyl)[3-({[3-(trifluoromethyl)phenyl]sulfinyl}methyl)-1-benzofuran-2-yl]methanone. These compounds exhibited herbicidal and insecticidal activities, highlighting potential agricultural applications (Wang et al., 2015).

• Molecular Structure and Reactivity : The study by Pouzet et al. (1998) focused on the synthesis of a related benzo[b]thiophene sulfoxide and its reactivity towards sulfur- and oxygen-containing nucleophiles. This research provides insight into the chemical behavior of similar compounds (Pouzet et al., 1998).

• Isomorphism and Disorder in Structures : Research by Swamy et al. (2013) on isomorphous structures related to this compound provides insights into molecular disorder and isomorphism, which are important for understanding the crystallography of such compounds (Swamy et al., 2013).

Applications in Drug Discovery and Biological Studies

• Antimicrobial Activity : A study by Kenchappa et al. (2016) on new benzofuran derivatives, which include structures similar to this compound, revealed significant antimicrobial activity, suggesting potential in drug discovery (Kenchappa et al., 2016).

• Spectroscopic and Quantum Chemical Analysis : Sivakumar et al. (2021) conducted a comprehensive experimental and theoretical vibrational study on a similar molecule, providing valuable data on its molecular structure and potential applications in drug discovery (Sivakumar et al., 2021).

Chemical Properties and Interactions

• Crystal Structure and Hydrogen Bonding : Research by Choi et al. (2010) on closely related compounds explored their crystal structure, highlighting the significance of hydrogen bonding and molecular orientation, which are crucial for understanding the properties of such compounds (Choi et al., 2010).